Cas no 1343369-00-5 (N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine)
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-allyl-1-methyl-1H-tetrazol-5-amine
- 1-methyl-N-prop-2-enyltetrazol-5-amine
- Z1259162127
- 1-methyl-N-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-amine
- N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine
- 1-methyl-N-(prop-2-en-1-yl)-2,5-dihydro-1H-1,2,3,4-tetrazol-5-imine
- 1H-Tetrazol-5-amine, 1-methyl-N-2-propen-1-yl-
-
- MDL: MFCD18275818
- Inchi: 1S/C5H9N5/c1-3-4-6-5-7-8-9-10(5)2/h3H,1,4H2,2H3,(H,6,7,9)
- InChI Key: MMOKOESRYNQMIO-UHFFFAOYSA-N
- SMILES: N1(C)C(=NN=N1)NCC=C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 115
- XLogP3: 0.5
- Topological Polar Surface Area: 55.6
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-85348-0.05g |
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine |
1343369-00-5 | 95% | 0.05g |
$205.0 | 2023-07-06 | |
| Enamine | EN300-85348-0.1g |
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine |
1343369-00-5 | 95% | 0.1g |
$306.0 | 2023-07-06 | |
| Enamine | EN300-85348-0.25g |
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine |
1343369-00-5 | 95% | 0.25g |
$438.0 | 2023-07-06 | |
| Enamine | EN300-85348-0.5g |
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine |
1343369-00-5 | 95% | 0.5g |
$691.0 | 2023-07-06 | |
| Enamine | EN300-85348-1.0g |
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine |
1343369-00-5 | 95% | 1.0g |
$884.0 | 2023-07-06 | |
| Enamine | EN300-85348-2.5g |
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine |
1343369-00-5 | 95% | 2.5g |
$1735.0 | 2023-07-06 | |
| Enamine | EN300-85348-5.0g |
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine |
1343369-00-5 | 95% | 5.0g |
$2566.0 | 2023-07-06 | |
| Enamine | EN300-85348-10.0g |
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine |
1343369-00-5 | 95% | 10.0g |
$3807.0 | 2023-07-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01101935-1g |
1-Methyl-N-(prop-2-en-1-yl)-2,5-dihydro-1H-1,2,3,4-tetrazol-5-imine |
1343369-00-5 | 95% | 1g |
¥4403.0 | 2023-04-03 | |
| Enamine | EN300-1264716-0.05g |
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine |
1343369-00-5 | 95% | 0.05g |
$205.0 | 2023-09-02 |
N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine
Research Briefing on 1343369-00-5 and N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine: Recent Advances and Applications
The chemical compound 1343369-00-5, along with its derivative N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine, has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting various diseases. This research briefing aims to summarize the latest findings, methodologies, and applications associated with these compounds, providing a comprehensive overview for professionals in the field.
Recent literature highlights the unique structural features of N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine, which include a tetrazole ring and an enamine moiety. These features contribute to its reactivity and potential as a building block for more complex molecules. Studies have demonstrated its utility in click chemistry reactions, enabling the rapid synthesis of diverse chemical libraries for high-throughput screening. Additionally, its role in modulating biological pathways, such as inflammation and apoptosis, has been investigated, revealing promising therapeutic applications.
One of the key advancements in this area involves the use of 1343369-00-5 as a precursor in the synthesis of targeted inhibitors. For instance, researchers have successfully incorporated this compound into the design of kinase inhibitors, which show high selectivity and potency against specific cancer-related kinases. The compound's ability to form stable interactions with active sites of enzymes has been validated through X-ray crystallography and molecular docking studies, providing a structural basis for further optimization.
In terms of methodology, recent studies have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and computational modeling to characterize the properties and interactions of these compounds. These approaches have not only confirmed the structural integrity of the synthesized derivatives but also provided insights into their mechanism of action. For example, density functional theory (DFT) calculations have been used to predict the electronic properties and reactivity of N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine, aiding in the rational design of new analogs.
The results from these studies underscore the potential of 1343369-00-5 and its derivatives in addressing unmet medical needs. Preclinical evaluations have shown that these compounds exhibit favorable pharmacokinetic profiles, including good bioavailability and low toxicity, making them attractive candidates for further development. Moreover, their modular synthesis allows for easy modification, enabling researchers to tailor their properties for specific applications.
In conclusion, the latest research on 1343369-00-5 and N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine highlights their significant potential in chemical biology and drug discovery. The combination of innovative synthetic strategies, advanced characterization techniques, and promising biological activities positions these compounds as valuable tools for future therapeutic development. Continued exploration of their applications and mechanisms is expected to yield further breakthroughs in the field.
1343369-00-5 (N-(1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazol-5-ylidene)prop-2-en-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)